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Compound of Interest

Compound Name: Undecanoic Acid

Cat. No.: B1683397

For Immediate Release

A Deep Dive into the Physicochemical Properties and Research Applications of Undecanoic
Acid

This technical guide provides an in-depth analysis of the physical and chemical properties of
undecanoic acid, tailored for researchers, scientists, and professionals in drug development.
This document summarizes key quantitative data, outlines detailed experimental protocols, and
visualizes the compound's antifungal mechanism of action.

Core Physical and Chemical Properties

Undecanoic acid, also known as n-undecylic acid, is a saturated fatty acid with an 11-carbon
chain.[1] It presents as a white crystalline solid at room temperature and is characterized by its
versatile applications in various scientific fields.[2][3]

Table 1: Physical Properties of Undecanoic Acid
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Property Value Source(s)

Molecular Formula C11H2202 [1]

Molecular Weight 186.29 g/mol [1]

Melting Point 28-31 °C [3]

Boiling Point 284 °C (at 760 mmHgQ) [4]

Density 0.85 g/cm?3 [1]

Solubility in Water Insoluble [1112]

Solubility in Organic Solvents Soluble In ethanol, ether, and [3]
chloroform

pKa ~4.95

Table 2: Chemical Identifiers for Und ic Acid

Identifier Value Source(s)
IUPAC Name Undecanoic acid [1]
CAS Number 112-37-8 [3]
PubChem CID 8180 [1]
SMILES CCCcCcCccccecec(=0)o [1]

INChl=1S/C11H2202/c1-2-3-4-
InChl 5-6-7-8-9-10-11(12)13/h2- [1]
10H2,1H3,(H,12,13)

Experimental Protocols

Accurate determination of the physicochemical properties of undecanoic acid is crucial for its
application in research and development. The following are detailed methodologies for key
experiments.

Determination of Melting Point (Thiele Tube Method)
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The melting point of an organic solid can be determined using a Thiele tube apparatus, which
ensures uniform heating.[5][6]

Materials:

Thiele tube

» High-boiling point oil (e.g., paraffin or silicone oil)

o Capillary tubes

e Thermometer

e Bunsen burner or other heat source

e Mortar and pestle

e Undecanoic acid sample

Procedure:

¢ Grind the undecanoic acid sample into a fine powder using a mortar and pestle.
o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

» Attach the capillary tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

« Fill the Thiele tube with the high-boiling point oil to a level above the side-arm.
e Suspend the thermometer and attached capillary tube in the oil within the Thiele tube.

e Gently heat the side arm of the Thiele tube to create a convection current, ensuring a slow
and steady temperature increase (approximately 1-2°C per minute) as the temperature
approaches the expected melting point.

» Record the temperature at which the first drop of liquid appears (the beginning of melting).
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e Record the temperature at which the entire solid has turned into a clear liquid (the end of
melting). The range between these two temperatures is the melting point range.

Workflow for Melting Point Determination
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Workflow for Melting Point Determination

Determination of Solubility

This protocol outlines a qualitative method to determine the solubility of undecanoic acid in
various solvents.

Materials:

Test tubes and rack

Undecanoic acid

Solvents: water, ethanol, chloroform, diethyl ether

Spatula

Vortex mixer (optional)
Procedure:

Label four test tubes, one for each solvent.

o Add approximately 5 mL of each solvent to its respective test tube.
e Add a small amount (approx. 10-20 mg) of undecanoic acid to each test tube.

o Agitate each test tube vigorously for 30-60 seconds using a vortex mixer or by shaking
manually.

o Allow the tubes to stand and observe whether the undecanoic acid has dissolved.

o Record the solubility as "soluble," "sparingly soluble,” or "insoluble" for each solvent.

Determination of pKa (Potentiometric Titration)

The acid dissociation constant (pKa) can be determined by titrating a solution of the weak acid
with a strong base and monitoring the pH change.[7]

Materials:
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e pH meter with an electrode

e Buret

o Beaker

o Magnetic stirrer and stir bar

o Standardized solution of a strong base (e.g., 0.1 M NaOH)

e Undecanoic acid

e Solvent (e.g., a mixture of water and an organic solvent like ethanol to dissolve the acid)

e Volumetric flasks and pipettes

Procedure:

o Calibrate the pH meter using standard buffer solutions.

o Accurately weigh a sample of undecanoic acid and dissolve it in a suitable solvent in a
beaker.

o Place the beaker on a magnetic stirrer and add a stir bar.

e Immerse the pH electrode in the solution.

e Fill the buret with the standardized strong base solution.

¢ Record the initial pH of the undecanoic acid solution.

e Add the strong base in small, measured increments (e.g., 0.5-1.0 mL).

» After each addition, allow the pH to stabilize and record the pH and the total volume of base
added.

o Continue the titration past the equivalence point (the point of the most rapid pH change).

 Plot a titration curve of pH versus the volume of base added.
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o Determine the equivalence point from the steepest part of the curve.

e The pKa is the pH at the half-equivalence point (the point where half of the acid has been
neutralized).
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Workflow for pKa Determination
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Chemical Reactivity and Applications

Undecanoic acid exhibits reactivity typical of carboxylic acids, such as undergoing
esterification and reduction reactions.[2] It is widely used in the synthesis of esters for
fragrances and flavors, as well as in the production of surfactants and lubricants.[2][8]

In the realm of drug development, undecanoic acid is particularly noted for its potent
antifungal properties.[9] It is effective against various fungi, including those responsible for
common skin infections.[9]

Antifungal Mechanism of Action

The antifungal activity of undecanoic acid is multifaceted, primarily targeting the integrity and
function of the fungal cell.[10][11] The proposed mechanism involves several key actions that
collectively lead to the inhibition of fungal growth and viability.

Key Mechanisms:

o Cell Membrane Disruption: Undecanoic acid integrates into the lipid bilayer of the fungal
cell membrane, leading to destabilization and increased permeability.[10] This results in the
leakage of essential intracellular components.

« Inhibition of Ergosterol Synthesis: It can interfere with the biosynthesis of ergosterol, a vital
component of the fungal cell membrane, further compromising its structure and function.[10]
[11]

 Induction of Oxidative Stress: The presence of undecanoic acid can trigger the production
of reactive oxygen species (ROS), leading to oxidative damage to cellular components,
including the cell membrane and wall.[11]

e Modulation of Gene Expression: Studies have shown that undecanoic acid can affect the
expression of fungal genes crucial for virulence and metabolism.[12][13]
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Antifungal Mechanism of Undecanoic Acid

Safety and Handling

Undecanoic acid is considered a skin irritant.[14][15] Appropriate personal protective
equipment, including gloves and safety glasses, should be worn when handling the compound.
[14] It should be stored in a cool, dry, well-ventilated area away from oxidizing agents and
strong acids.[2] For detailed safety information, refer to the Material Safety Data Sheet
(MSDS).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1683397?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683397?utm_src=pdf-body
https://www.benchchem.com/product/b1683397?utm_src=pdf-body
https://www.fishersci.dk/store/msds?partNumber=10655232&countryCode=DK&language=en
https://datasheets.scbt.com/sc-216039.pdf
https://www.fishersci.dk/store/msds?partNumber=10655232&countryCode=DK&language=en
https://www.chemicalbull.com/products/undecanoic-acid
https://www.chemicalbull.com/products/undecanoic-acid
https://www.benchchem.com/product/b1683397?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Undecanoic Acid | C11H2202 | CID 8180 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. Undecanoic Acid | 112-37-8 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

3. Undecanoic Acid: A High-Performance Fatty Acid for Industrial and Pharmaceutical Use -
Acme Synthetic Chemicals [acmechem.com]

4. Undecanoic acid (CAS 112-37-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
6. chem.ucalgary.ca [chem.ucalgary.ca]

7. web.williams.edu [web.williams.edu]

8. chemimpex.com [chemimpex.com]

9. Undecylic acid - Wikipedia [en.wikipedia.org]

10. What is the mechanism of Undecenoic Acid? [synapse.patsnap.com]

11. researchgate.net [researchgate.net]

12. Reassessing the Use of Undecanoic Acid as a Therapeutic Strategy for Treating Fungal
Infections - PubMed [pubmed.ncbi.nim.nih.gov]

13. researchgate.net [researchgate.net]
14. fishersci.dk [fishersci.dK]
15. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Undecanoic Acid: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683397#undecanoic-acid-physical-and-chemical-
properties-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Undecanoic-Acid
https://www.chemicalbull.com/products/undecanoic-acid
https://acmechem.com/undecanoic-acid-a-high-performance-fatty-acid-for-industrial-and-pharmaceutical-use/?utm_source=rss&utm_medium=rss&utm_campaign=undecanoic-acid-a-high-performance-fatty-acid-for-industrial-and-pharmaceutical-use
https://acmechem.com/undecanoic-acid-a-high-performance-fatty-acid-for-industrial-and-pharmaceutical-use/?utm_source=rss&utm_medium=rss&utm_campaign=undecanoic-acid-a-high-performance-fatty-acid-for-industrial-and-pharmaceutical-use
https://www.chemeo.com/cid/54-645-6/Undecanoic-acid
https://www.chemeo.com/cid/54-645-6/Undecanoic-acid
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://web.williams.edu/wp-etc/chemistry/epeacock/EPL_CHEM_153/153-LABMAN_PDF_05/4-OrganicAcidID.pdf
https://www.chemimpex.com/products/30751
https://en.wikipedia.org/wiki/Undecylic_acid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://www.researchgate.net/figure/Proposed-mechanism-of-action-of-undecanoic-acid-UDA-against-fungal-viability-UDA_fig2_350782393
https://pubmed.ncbi.nlm.nih.gov/33835367/
https://pubmed.ncbi.nlm.nih.gov/33835367/
https://www.researchgate.net/publication/350782393_Reassessing_the_Use_of_Undecanoic_Acid_as_a_Therapeutic_Strategy_for_Treating_Fungal_Infections
https://www.fishersci.dk/store/msds?partNumber=10655232&countryCode=DK&language=en
https://datasheets.scbt.com/sc-216039.pdf
https://www.benchchem.com/product/b1683397#undecanoic-acid-physical-and-chemical-properties-for-research
https://www.benchchem.com/product/b1683397#undecanoic-acid-physical-and-chemical-properties-for-research
https://www.benchchem.com/product/b1683397#undecanoic-acid-physical-and-chemical-properties-for-research
https://www.benchchem.com/product/b1683397#undecanoic-acid-physical-and-chemical-properties-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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